Cas no 848652-17-5 ([1,1'-Biphenyl]-3-carboxaldehyde,2',3'-difluoro-)
848652-17-5 structure
Product Name:[1,1'-Biphenyl]-3-carboxaldehyde,2',3'-difluoro-
CAS No:848652-17-5
MF:C13H8F2O
MW:218.198830604553
CID:716565
Update Time:2024-01-31
[1,1'-Biphenyl]-3-carboxaldehyde,2',3'-difluoro- Chemical and Physical Properties
Names and Identifiers
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- [1,1'-Biphenyl]-3-carboxaldehyde,2',3'-difluoro-
- 3-(2,3-DIFLUOROPHENYL)BENZALDEHYDE
- [1,1'-Biphenyl]-3-carboxaldehyde,2',3'-difluoro
- [1,1'-Biphenyl]-3-carboxaldehyde, 2',3'-difluoro-
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- Inchi: 1S/C13H8F2O/c14-12-6-2-5-11(13(12)15)10-4-1-3-9(7-10)8-16/h1-8H
- InChI Key: BINUQEOWJQKEDT-UHFFFAOYSA-N
- SMILES: C1(C2=CC=CC(F)=C2F)=CC=CC(C=O)=C1
Computed Properties
- Exact Mass: 218.05400
- Monoisotopic Mass: 218.054
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
Experimental Properties
- PSA: 17.07000
- LogP: 3.44430
[1,1'-Biphenyl]-3-carboxaldehyde,2',3'-difluoro- Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
848652-17-5 ([1,1'-Biphenyl]-3-carboxaldehyde,2',3'-difluoro-) Related Products
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